
An In-depth Technical Guide to Ethyl 2-cyano-
3,3-diphenylacrylate (Etocrylene)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-cyano-3,3-diphenylacrylate

Cat. No.: B1671707 Get Quote

CAS Number: 5232-99-5

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-cyano-3,3-diphenylacrylate, also known as Etocrylene, is an organic compound

widely utilized as a UV filter in cosmetic and industrial applications. Its chemical structure,

featuring a cyano group and two phenyl groups attached to an acrylate backbone, provides a

high degree of conjugation, enabling the absorption of ultraviolet radiation, particularly in the

UVB and short-wave UVA range. This technical guide provides a comprehensive overview of its

chemical properties, synthesis, mechanism of action, and relevant experimental protocols for

its analysis and evaluation. While primarily known for its role in photoprotection, this guide also

explores its toxicological profile and the current understanding of its biological interactions.

Chemical and Physical Properties
Etocrylene is an off-white crystalline powder with the molecular formula C18H15NO2 and a

molecular weight of 277.32 g/mol .[1][2] Its key physical and chemical properties are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C18H15NO2 [2]

Molecular Weight 277.32 g/mol [2]

Appearance Off-white crystalline powder [1][2]

Melting Point 97-99 °C [1]

Boiling Point 174 °C at 0.2 mmHg [1]

Density 1.05 g/cm³ [1]

Solubility Soluble in methanol [1]

UV Absorption Range UVB and short-wave UVA [3][4]

Synthesis
The primary method for synthesizing Ethyl 2-cyano-3,3-diphenylacrylate is the Knoevenagel

condensation. This reaction involves the nucleophilic addition of an active hydrogen compound

to a carbonyl group, followed by a dehydration reaction.[5] In the case of Etocrylene, the

reactants are benzophenone and ethyl cyanoacetate.[1]
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Reactants

Catalyst

Process Product

Benzophenone Knoevenagel Condensation

Ethyl Cyanoacetate

Base (e.g., Sodium Bicarbonate)

Ethyl 2-cyano-3,3-diphenylacrylate
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UV Photon (UVB, short-wave UVA)

Etocrylene (Ground State)

Absorption

Etocrylene (Excited State)

Non-radiative decay (Photoisomerization)

Heat Dissipation

 

Sample Preparation

HPLC System

Sample containing Etocrylene

Dilution with Methanol

Centrifugation

Filtration

Injector

C18 Column

UV Detector

Data Acquisition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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